Cas no 2167073-81-4 (2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene)

• Product Name: 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene
• CAS No: 2167073-81-4
• MF: C₁₂H₁₂F₄
• MW: 232.217297554016
• CID: 5852236
• PubChem ID: 165532876
• Update Time: 2025-05-26

2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene
• EN300-1587186
• 2167073-81-4

• Inchi： 1S/C12H12F4/c1-7(2)8(3)10-5-4-9(6-11(10)13)12(14,15)16/h4-6H,1-3H3
• InChI Key： TUEJUIOGBROMKC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 232.08751303g/mol
• Monoisotopic Mass: 232.08751303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene

Research Briefing on 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene (CAS: 2167073-81-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated aromatic compounds, particularly 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene (CAS: 2167073-81-4). This compound, characterized by its unique trifluoromethyl and fluoro substituents, has garnered attention due to its potential applications in drug discovery and material science. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and industrial relevance.

The synthesis of 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and electrophilic fluorination techniques to achieve efficient production. Notably, the compound's structural features, including the isoprenoid side chain and electron-withdrawing groups, contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis.

In the context of medicinal chemistry, preliminary studies suggest that 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Molecular docking simulations indicate that the compound's trifluoromethyl group enhances its binding affinity to target proteins, potentially paving the way for the development of novel anti-inflammatory agents. However, further in vitro and in vivo studies are required to validate these findings and explore its therapeutic potential.

Beyond its biological applications, this compound has also been investigated for its utility in material science. Its fluorinated aromatic core and hydrophobic side chain make it a promising candidate for the design of liquid crystals and organic semiconductors. Recent reports highlight its incorporation into polymer matrices to enhance thermal stability and optoelectronic properties, demonstrating its versatility across multiple disciplines.

In conclusion, 2-fluoro-1-(3-methylbut-2-en-2-yl)-4-(trifluoromethyl)benzene represents a multifaceted compound with significant potential in both pharmaceutical and material applications. Ongoing research aims to elucidate its mechanisms of action and optimize its synthetic routes, ensuring its continued relevance in the field of chemical biology. Future studies should focus on expanding its biological profiling and exploring novel derivatives to unlock its full potential.